An In-Depth Technical Guide to Trinonyl Benzene-1,2,4-tricarboxylate: Properties, Synthesis, and Applications for the Research Scientist
An In-Depth Technical Guide to Trinonyl Benzene-1,2,4-tricarboxylate: Properties, Synthesis, and Applications for the Research Scientist
This technical guide provides a comprehensive overview of Trinonyl benzene-1,2,4-tricarboxylate, a high molecular weight trimellitate ester. Intended for researchers, scientists, and professionals in drug development, this document delves into the core physicochemical properties, synthesis methodologies, analytical characterization, and potential applications of this compound, with a particular focus on its relevance in pharmaceutical and materials science.
Introduction: Understanding the Molecular Landscape
Trinonyl benzene-1,2,4-tricarboxylate, also known as trinonyl trimellitate, is the tri-ester of trimellitic acid and nonyl alcohol. Its structure, featuring a central benzene ring with three ester groups at positions 1, 2, and 4, imparts a unique combination of properties, including high thermal stability, low volatility, and excellent plasticizing capabilities. These characteristics make it and its isomers, such as triisononyl trimellitate, valuable in various industrial applications, particularly as alternatives to certain phthalate plasticizers.[1] For the drug development professional, understanding the properties of such molecules is critical when considering their potential use as excipients, in medical device components, or as building blocks for novel drug delivery systems.
Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and chemical properties is fundamental to its application. Trinonyl benzene-1,2,4-tricarboxylate is a viscous liquid at room temperature with a high boiling point and low vapor pressure, indicative of its large molecular size and strong intermolecular forces.
Table 1: Core Physicochemical Properties of Trinonyl Benzene-1,2,4-tricarboxylate
| Property | Value | Source(s) |
| Molecular Formula | C36H60O6 | PubChem |
| Molecular Weight | 588.86 g/mol | PubChem |
| CAS Number | 35415-27-1 | PubChem |
| IUPAC Name | trinonyl benzene-1,2,4-tricarboxylate | PubChem |
| Synonyms | Trinonyl trimellitate, 1,2,4-Benzenetricarboxylic acid trinonyl ester | PubChem |
| Appearance | Oily Liquid | Inferred from related compounds |
| Boiling Point | 626.9°C at 760 mmHg | BOC Sciences |
| Density | 0.982 g/cm³ | BOC Sciences |
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H-NMR would show characteristic signals for the aromatic protons on the benzene ring, the methylene protons adjacent to the ester oxygen atoms, and the aliphatic protons of the nonyl chains.
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¹³C-NMR would display distinct peaks for the carbonyl carbons of the ester groups, the aromatic carbons, and the various carbons within the nonyl chains.
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-
Mass Spectrometry (MS):
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Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for the analysis of this compound. The mass spectrum would show a molecular ion peak (if stable enough) and characteristic fragmentation patterns corresponding to the loss of the nonyl chains and other functional groups.
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Infrared (IR) Spectroscopy:
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The IR spectrum would be dominated by a strong absorption band around 1720-1740 cm⁻¹, corresponding to the C=O stretching vibration of the ester groups. Other notable peaks would include those for C-O stretching and C-H stretching of the aromatic and aliphatic moieties.
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Synthesis and Purification: A Step-by-Step Protocol
The synthesis of Trinonyl benzene-1,2,4-tricarboxylate is typically achieved through the direct esterification of trimellitic anhydride with nonyl alcohol. This reaction is an equilibrium process and requires the removal of the water byproduct to drive the reaction to completion.
Experimental Protocol: Synthesis of Trinonyl Benzene-1,2,4-tricarboxylate
Objective: To synthesize Trinonyl benzene-1,2,4-tricarboxylate via acid-catalyzed esterification.
Materials:
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Trimellitic anhydride (1 mole equivalent)
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Nonyl alcohol (3.3-3.5 mole equivalents - slight excess to favor product formation)
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Catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or a solid acid catalyst)
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Toluene (as an azeotropic solvent)
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Sodium bicarbonate solution (5% w/v)
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Anhydrous magnesium sulfate
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Activated carbon
Equipment:
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Three-necked round-bottom flask
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Dean-Stark apparatus
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Condenser
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Heating mantle with magnetic stirrer
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Separatory funnel
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Rotary evaporator
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Vacuum distillation setup
Procedure:
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Reaction Setup: Assemble the reaction apparatus consisting of the three-necked flask, Dean-Stark trap, and condenser.
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Charging Reactants: To the flask, add trimellitic anhydride, nonyl alcohol, and toluene.
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Catalyst Addition: Add the acid catalyst to the reaction mixture.
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Esterification: Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap, effectively removing water and driving the reaction forward. Monitor the reaction progress by measuring the amount of water collected.
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Reaction Completion: The reaction is considered complete when the theoretical amount of water has been collected and the acid value of the reaction mixture drops to a low level.
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Neutralization: Cool the reaction mixture and wash it with the 5% sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with water until the aqueous layer is neutral.
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Drying: Dry the organic layer over anhydrous magnesium sulfate.
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Solvent Removal: Remove the toluene using a rotary evaporator.
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Purification:
-
De-alcoholization: Remove the excess nonyl alcohol by vacuum distillation.
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Decolorization: Treat the crude product with activated carbon to remove colored impurities.
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Filtration: Filter the mixture to remove the activated carbon and any solid impurities.
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Causality Behind Experimental Choices:
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The use of a Dean-Stark trap is a classic and efficient method for removing water from an esterification reaction, directly applying Le Chatelier's principle to maximize product yield.
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A slight excess of the alcohol is used to ensure the complete conversion of the more valuable trimellitic anhydride.
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The multi-step purification process is crucial for obtaining a high-purity product suitable for sensitive applications. Neutralization removes the corrosive and potentially interfering acid catalyst, while vacuum distillation is necessary to remove the high-boiling excess alcohol without degrading the product.
Diagram: Synthesis Workflow
Caption: Workflow for the synthesis of Trinonyl benzene-1,2,4-tricarboxylate.
Analytical Characterization and Quality Control
Ensuring the purity and identity of the synthesized Trinonyl benzene-1,2,4-tricarboxylate is paramount. A combination of chromatographic and spectroscopic techniques is typically employed for this purpose.
Key Analytical Techniques:
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Gas Chromatography (GC): Coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), GC is a powerful tool for assessing the purity of the final product and quantifying any residual starting materials or byproducts.
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High-Performance Liquid Chromatography (HPLC): HPLC can also be used for purity determination, particularly for less volatile impurities.
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Acid Value Titration: This classic wet chemistry technique is used to quantify the amount of residual unreacted carboxylic acid groups from the trimellitic anhydride, providing a measure of reaction completion.
Applications and Relevance to Drug Development
While direct applications of Trinonyl benzene-1,2,4-tricarboxylate in drug formulations are not extensively documented, its properties and those of related trimellitates suggest several areas of relevance for the pharmaceutical industry.
Plasticizer in Medical Devices
High molecular weight trimellitates are used as plasticizers in polymeric materials, such as polyvinyl chloride (PVC), which are commonly used in medical devices like intravenous (IV) bags, tubing, and catheters.[1] The low volatility and migration potential of these plasticizers are advantageous compared to some lower molecular weight phthalates. However, the potential for leaching of the plasticizer or its metabolites into drug solutions or the patient's body is a critical consideration.[2] Studies on related trimellitates, such as tri-(2-ethylhexyl) trimellitate (TOTM), have shown that while leaching is lower than that of di(2-ethylhexyl) phthalate (DEHP), it still occurs.[2][3] Therefore, researchers developing drug products that will be in contact with plasticized materials must assess the compatibility and potential for interaction.
Potential as a Pharmaceutical Excipient
Esters of fatty acids are widely used as excipients in pharmaceutical formulations, serving as lubricants, binders, and solubilizing agents.[4][5] Given its oily nature and high molecular weight, Trinonyl benzene-1,2,4-tricarboxylate could potentially be investigated for use in topical or transdermal drug delivery systems as a penetration enhancer or as part of the vehicle matrix. Its lipophilic character may also be suitable for formulating poorly water-soluble drugs.
Building Block for Drug-Polymer Conjugates
The trimellitic anhydride precursor to Trinonyl benzene-1,2,4-tricarboxylate is a versatile molecule for creating polymer-drug conjugates. The anhydride group can react with nucleophilic groups on drugs (such as amines or hydroxyls) to form a covalent bond, tethering the drug to a polymeric backbone.[6][7][8] This approach is a cornerstone of advanced drug delivery, enabling targeted delivery, controlled release, and improved pharmacokinetic profiles of therapeutic agents.[9][10] While Trinonyl benzene-1,2,4-tricarboxylate itself is fully esterified, its synthesis from trimellitic anhydride highlights the potential of this chemical family in the design of sophisticated drug delivery systems.
Diagram: Potential Roles in Drug Development
Caption: Potential applications of Trinonyl benzene-1,2,4-tricarboxylate and its precursor in drug development.
Toxicological and Metabolic Considerations
The safety profile of any compound intended for use in or with pharmaceutical products is of utmost importance. Limited toxicological data are available specifically for Trinonyl benzene-1,2,4-tricarboxylate. However, data from related high molecular weight trimellitates suggest a generally low order of acute toxicity.[11] Due to their large size, dermal absorption is expected to be low.[11]
The metabolism of trimellitate esters is a key factor in their toxicological assessment. In vitro studies with porcine liver esterase on a related compound, tri-(2-ethylhexyl) trimellitate (TEHTM), have shown that the tri-ester is relatively stable against enzymatic hydrolysis, whereas di-ester isomers are more readily hydrolyzed to their corresponding mono-esters.[12] This suggests that the biotransformation of Trinonyl benzene-1,2,4-tricarboxylate may be slow. The primary metabolites would likely be the mono- and di-esters, formed by the cleavage of one or two nonyl ester groups, and ultimately trimellitic acid.
It is important to note that while high molecular weight trimellitates are generally considered to have lower systemic toxicity than some shorter-chain phthalates, they are not entirely inert.[11] Any application in the pharmaceutical field would necessitate a thorough toxicological evaluation.
Conclusion
Trinonyl benzene-1,2,4-tricarboxylate is a high molecular weight trimellitate ester with well-defined physicochemical properties and established synthesis routes. While its primary industrial application is as a plasticizer, its characteristics and the reactivity of its precursor, trimellitic anhydride, present intriguing possibilities for the field of drug development. Researchers and scientists should consider its potential as a specialized excipient, a component of medical materials with low leachability, and as a derivative of a versatile building block for drug-polymer conjugates. A comprehensive understanding of its synthesis, purification, and analytical characterization, coupled with a thorough evaluation of its toxicological and metabolic profile, will be essential for unlocking its full potential in pharmaceutical innovation.
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